Cas no 36030-82-7 (Xylitol, pentabenzoate(9CI))

• Product Name: Xylitol, pentabenzoate(9CI)
• CAS No: 36030-82-7
• MF: C₄₀H₃₂O₁₀
• MW: 672.676092147827
• CID: 307504
• PubChem ID: 255933
• Update Time: 2025-04-19

Xylitol, pentabenzoate(9CI) Chemical and Physical Properties

Names and Identifiers

• Xylitol, pentabenzoate(9CI)
• 1,2,3,4,5-Penta-O-benzoylpentitol
• NSC-231845
• NSC-231843
• NSC-82048
• NSC82048
• 1,2,3,4,5-penta-O-benzoyl-D-xylitol
• D-Arabinitol, pentabenzoate
• NSC231845
• Xylitol, pentabenzoate
• SCHEMBL812728
• NSC231843
• AKOS024434677
• DTXSID50957439
• ONSNNRCRCCRTMP-UHFFFAOYSA-N
• 36030-82-7
• 1,2,3,4,5-Penta-O-benzoylpentitol #

• Inchi： 1S/C40H32O10/c41-36(28-16-6-1-7-17-28)46-26-33(48-38(43)30-20-10-3-11-21-30)35(50-40(45)32-24-14-5-15-25-32)34(49-39(44)31-22-12-4-13-23-31)27-47-37(42)29-18-8-2-9-19-29/h1-25,33-35H,26-27H2
• InChI Key： ONSNNRCRCCRTMP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C(C(COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)C(COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 672.199547
• Monoisotopic Mass: 672.199547
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 50
• Rotatable Bond Count: 19
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132
• XLogP3: 8.2

Experimental Properties

• Density: 1.284
• Boiling Point: 790.1°Cat760mmHg
• Flash Point: 321.4°C
• Refractive Index: 1.611

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives